Cas no 412041-46-4 ( )

• Product Name: &nbsp
• CAS No: 412041-46-4
• MF: C₁₁H₆O
• MW: 154.164742946625
• CID: 926706
• PubChem ID: 12167354
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-diethynylbenzaldehyde
• Benzaldehyde, 2,3-diethynyl- (9CI)
• DB-284796
• Benzaldehyde,2,3-diethynyl-(9ci)
• BENZALDEHYDE, 2,3-DIETHYNYL-
• SCHEMBL9689968
• DTXSID10479041
• 412041-46-4
•  

• Inchi： 1S/C11H6O/c1-3-9-6-5-7-10(8-12)11(9)4-2/h1-2,5-8H
• InChI Key： XMMFITMHGUVLSY-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C(C#C)C=1C#C

Computed Properties

• Exact Mass: 154.041864811g/mol
• Monoisotopic Mass: 154.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų